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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

An In-Depth Technical Guide to Diallyl
Hexahydrophthalate
This technical guide provides a comprehensive overview of diallyl hexahydrophthalate,

including its nomenclature, physicochemical properties, and representative experimental

protocols for its synthesis and analysis. This document is intended for researchers, scientists,

and professionals in drug development and materials science who require detailed technical

information on this compound.

Synonyms and Alternative Names
Diallyl hexahydrophthalate is known by several names in the scientific and commercial

literature. A comprehensive list of its synonyms and identifiers is provided below:

IUPAC Name: bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate[1][2]

CAS Number: 13846-31-6[1][2][3][4]

Alternative CAS Number: 7500-82-5[2]

EC Number: 237-580-1[1]

Common Synonyms:
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Diallylhexahydrophthalat[3]

Hexahydrophthalic acid diallyl ester

1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester[2]

1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester[2]

diallyl cyclohexane-1,2-dicarboxylate[2]

hexahidroftalato de dialilo[3]

Physicochemical Properties
The key physicochemical properties of diallyl hexahydrophthalate are summarized in the

table below for easy reference.

Property Value Reference

Molecular Formula C₁₄H₂₀O₄ [1][3]

Molecular Weight 252.31 g/mol [2]

Appearance Colorless liquid [3]

Boiling Point 330.6 °C at 760 mmHg [3]

Density 1.06 g/cm³ [3]

Flash Point 156.9 °C [3]

Refractive Index 1.479 [3]

Vapor Pressure 0.000165 mmHg at 25 °C [3]

LogP 2.8 [3]

Experimental Protocols
Detailed experimental methodologies are crucial for the synthesis and analysis of diallyl
hexahydrophthalate. The following sections provide representative protocols.
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This protocol describes a general method for the synthesis of diallyl hexahydrophthalate
through the Fischer esterification of hexahydrophthalic anhydride with allyl alcohol.

Materials:

Hexahydrophthalic anhydride

Allyl alcohol

p-Toluenesulfonic acid (catalyst)

Toluene (for azeotropic removal of water)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Ethyl acetate

Hexane

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator
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Glassware for extraction and filtration

Vacuum distillation apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and

magnetic stir bar, add hexahydrophthalic anhydride (1.0 eq), allyl alcohol (2.5 eq), and a

catalytic amount of p-toluenesulfonic acid (0.05 eq).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux with vigorous stirring. The progress of the reaction can be

monitored by observing the collection of water in the Dean-Stark trap.

Continue refluxing until the theoretical amount of water has been collected, indicating the

completion of the esterification.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution to neutralize the acid catalyst, followed by water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure diallyl
hexahydrophthalate.

This protocol outlines a general method for the analysis of diallyl hexahydrophthalate using

GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC or equivalent

Mass Spectrometer: Agilent 5977B MS or equivalent[5]
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Column: DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness[6]

Carrier Gas: Helium at a constant flow rate of 1 mL/min[6]

Injection Mode: Splitless

Injector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold at 280 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-550

Sample Preparation:

Prepare a stock solution of diallyl hexahydrophthalate in a suitable solvent such as ethyl

acetate.

Create a series of calibration standards by diluting the stock solution.

Inject a small volume (e.g., 1 µL) of the sample or standard into the GC-MS system.

This protocol provides a general method for the analysis of diallyl hexahydrophthalate using

HPLC with UV detection.

Instrumentation and Conditions:
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HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV

detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV at 225 nm.

Injection Volume: 10 µL.

Sample Preparation:

Dissolve the diallyl hexahydrophthalate sample in the mobile phase.

Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate

matter.

Prepare a series of calibration standards in the mobile phase.

Potential Applications and Biological Activity
Diallyl hexahydrophthalate, as an allyl ester, is primarily used in the field of polymer

chemistry. It can act as a cross-linking agent and a monomer for the production of

thermosetting resins.[7] These resins are known for their excellent dimensional stability, heat

resistance, and electrical insulating properties.[7]

The biological activity of diallyl hexahydrophthalate has not been extensively studied.

However, related phthalate esters have been investigated for their toxicological profiles. Some

phthalates are known to be endocrine disruptors and may have adverse effects on living

organisms. For instance, studies on the related compound, diallyl phthalate, have shown that it

can induce oxidative stress in aquatic plants.[8] Further research is needed to fully characterize

the biological effects and potential metabolic pathways of diallyl hexahydrophthalate.
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Mandatory Visualizations
The following diagram illustrates the general workflow for the synthesis and purification of

diallyl hexahydrophthalate.

Caption: Synthesis and purification workflow for diallyl hexahydrophthalate.

This diagram outlines a typical analytical workflow for the quality control of synthesized diallyl
hexahydrophthalate.

Caption: Analytical workflow for quality control of diallyl hexahydrophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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